Cas no 2228832-53-7 (2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal)

• Product Name: 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal
• CAS No: 2228832-53-7
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5835400
• PubChem ID: 165782990
• Update Time: 2025-07-15

2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal
• 2-[2-(dimethylamino)-5-fluorophenyl]-2-methylpropanal
• 2228832-53-7
• EN300-1757965

• Inchi： 1S/C12H16FNO/c1-12(2,8-15)10-7-9(13)5-6-11(10)14(3)4/h5-8H,1-4H3
• InChI Key： TUGDSRPJFFAABP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C=O)(C)C)N(C)C

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal

Introduction to 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal (CAS No: 2228832-53-7)

2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal, identified by the CAS number 2228832-53-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a unique structural motif comprising a fluorinated aromatic ring connected to an isobutyl aldehyde group, further substituted with a dimethylamino group. Such structural features make it a promising candidate for various synthetic applications, particularly in the development of novel bioactive molecules.

The fluorophenyl moiety in the compound's structure is particularly noteworthy, as fluorine substitution in aromatic rings is known to modulate electronic properties, metabolic stability, and binding affinity towards biological targets. In recent years, the incorporation of fluorine into pharmaceuticals has been extensively studied due to its ability to enhance drug-like properties such as lipophilicity, metabolic resistance, and receptor binding specificity. The presence of the dimethylamino group further enhances the compound's potential as a pharmacophore by contributing to basicity and solubility, which are critical factors in drug design.

2-methylpropanal, also known as isobutyraldehyde, serves as the aldehyde backbone in this compound. Aldehydes are versatile intermediates in organic synthesis and are frequently employed in the construction of more complex molecules. The aldehyde functional group can participate in various reactions, including condensation reactions with amines or ketones to form amides or imines, respectively. These transformations are fundamental in medicinal chemistry for the elaboration of pharmacologically relevant structures.

The combination of these structural elements—fluorinated aromatic ring, dimethylamino substituent, and isobutyl aldehyde moiety—positions 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal as a valuable building block for drug discovery efforts. Its potential utility has been explored in several emerging research areas, including kinase inhibition and antiviral applications.

In the realm of kinase inhibition, fluorinated aromatic compounds have shown promise as inhibitors of tyrosine kinases and other protein kinases involved in cancer and inflammatory diseases. The electron-withdrawing effect of fluorine can enhance binding affinity by modulating hydrogen bonding interactions or π-stacking effects with the target enzyme's active site. Additionally, the basicity provided by the dimethylamino group may facilitate interactions with acidic residues in the kinase pocket, further optimizing inhibitor potency.

Recent studies have highlighted the role of aldehyde derivatives in medicinal chemistry due to their reactivity and synthetic flexibility. For instance, aldehydes can be used in cross-coupling reactions such as Suzuki-Miyaura or Heck couplings to introduce aryl or vinyl groups at specific positions within the molecule. These reactions are pivotal for diversifying molecular libraries and accessing novel scaffolds with enhanced biological activity. The presence of an aldehyde group also allows for derivatization into other functional groups through oxidation or reduction processes, expanding its synthetic utility.

The fluorophenyl component of this compound has been investigated for its potential antiviral properties. Fluorinated aromatic rings are known to exhibit enhanced stability against enzymatic degradation and improved cell membrane permeability, which are desirable traits for antiviral agents. Moreover, fluorine substitution can influence viral protease inhibition by altering binding kinetics or thermodynamics. Preliminary computational studies suggest that 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal may interact with viral protease active sites through a combination of hydrophobic interactions and hydrogen bonding networks facilitated by its fluorinated aromatic core.

The dimethylamino group not only contributes to basicity but also influences solubility characteristics, which are critical for formulation development. In drug discovery pipelines, compounds with balanced solubility profiles exhibit better pharmacokinetic profiles upon oral administration or intravenous injection. The presence of this substituent may thus enhance bioavailability while minimizing potential toxicity associated with poor solubility.

Synthetic methodologies for preparing 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal have been optimized to ensure high yield and purity. Common approaches involve multi-step syntheses starting from commercially available precursors such as 5-fluorobenzaldehyde and isobutyraldehyde derivatives. Key steps often include nucleophilic substitution reactions to introduce the dimethylamino group followed by condensation or coupling reactions to assemble the final structure. Advances in catalytic systems have further streamlined these synthetic routes while maintaining high selectivity.

The compound's potential applications extend beyond traditional small-molecule drug discovery into agrochemicals and specialty chemicals. Fluorinated aromatic compounds are widely used in crop protection agents due to their efficacy against pests and pathogens while exhibiting reduced environmental persistence compared to older-generation pesticides. The structural features of 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal make it a candidate for developing novel agrochemicals with improved selectivity and lower toxicity profiles.

In conclusion, 2-2-(dimethylamino)-5-fluorophenyl-2-methylpropanal (CAS No: 2228832-53-7) represents a structurally intriguing compound with diverse synthetic pathways and potential applications across multiple industries. Its unique combination of functional groups positions it as a valuable intermediate for pharmaceutical development programs targeting kinases and viruses alike. As research continues to uncover new therapeutic opportunities enabled by fluorinated organic chemistry, this compound will likely remain at forefront of molecular innovation within academic laboratories industrial R&D settings alike.